2-Amino-3-chloropyrazine
Overview
Description
2-Amino-3-chloropyrazine is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is employed in the synthesis and tuberculostatic activity of N-pyrazinylthiourea .
Synthesis Analysis
Favipiravir was first synthesized from an inexpensive and commercially available starting material, 2-aminopyrazine . The preferred route embedded within Scheme 4 consisted of seven steps, and was highlighted by the novel and efficient synthesis of 3,6-dichloropyrazine-2-carbonitrile 8 .Molecular Structure Analysis
The molecular formula of 2-Amino-3-chloropyrazine is C4H4ClN3 . Its molecular weight is 129.55 . The structure of 2-Amino-3-chloropyrazine is characterized by an amino group attached to a pyrazine ring .Chemical Reactions Analysis
The complete synthesis of favipiravir from 2-aminopyrazine involved several steps, including regioselective chlorination of the pyrazine ring, bromination, Pd-catalyzed cyanation, and Sandmeyer diazotization/chlorination .Physical And Chemical Properties Analysis
2-Amino-3-chloropyrazine is a solid substance . It has a melting point range of 166.0 to 170.0 °C . It is slightly soluble in methanol .Scientific Research Applications
- Anticancer Agents : Researchers explore derivatives of 2-Amino-3-chloropyrazine for their potential as anticancer drugs. These compounds may inhibit tumor growth or target specific cancer pathways .
- Kinase Inhibitors : The compound’s structure suggests it could act as a kinase inhibitor, making it relevant for drug discovery in areas like oncology and inflammation .
- Organic Semiconductors : 3-Chloropyrazine-2-carbonitrile, a derivative, has applications in material science. It contributes to the development of organic semiconductors used in electronic devices like organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
- LEDs : The same compound plays a role in creating efficient light-emitting diodes (LEDs) by enhancing charge transport properties .
- Cross-Coupling Reactions : Researchers investigate 2-Amino-3-chloropyrazine derivatives as catalysts in cross-coupling reactions. These reactions are crucial for synthesizing complex organic molecules .
- Functionalization : The compound’s unique reactivity allows for functionalization at the chloropyrazine position, enabling the creation of diverse chemical structures .
- Herbicides and Fungicides : Scientists explore derivatives of 2-Amino-3-chloropyrazine as potential herbicides and fungicides. These compounds may selectively target pests while minimizing harm to crops .
- Protein Labeling : Researchers use 2-Amino-3-chloropyrazine derivatives for protein labeling and bioconjugation studies. These compounds can be attached to proteins for tracking and imaging purposes .
- Fluorescent Probes : The compound’s fluorescence properties make it useful as a probe for cellular imaging and studying biological processes .
- Photoluminescence : Scientists investigate the photoluminescent properties of 2-Amino-3-chloropyrazine derivatives. These studies contribute to our understanding of excited-state dynamics and energy transfer processes .
Medicinal Chemistry and Drug Development
Material Science
Catalysis and Synthetic Chemistry
Agrochemicals and Pest Control
Biological Studies
Photophysics and Spectroscopy
Mechanism of Action
Target of Action
The primary target of 2-Amino-3-chloropyrazine is Cyclin-dependent kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, and it plays a significant role in cell division and growth .
Mode of Action
It’s known that the compound interacts with cdk2, potentially altering its activity and influencing the cell cycle .
Biochemical Pathways
Given its target, it’s likely that it impacts thecell cycle regulation pathways .
Result of Action
Given its interaction with cdk2, it may influence cell division and growth .
Action Environment
Like many compounds, its stability and efficacy could potentially be affected by factors such as temperature, ph, and light exposure .
Safety and Hazards
properties
IUPAC Name |
3-chloropyrazin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4ClN3/c5-3-4(6)8-2-1-7-3/h1-2H,(H2,6,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AEVSSZHXGJAPIE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=N1)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50988309 |
Source
|
| Record name | 3-Chloropyrazin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50988309 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-chloropyrazine | |
CAS RN |
6863-73-6, 6663-73-6 |
Source
|
| Record name | 2-Amino-3-chloropyrazine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=123676 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-Chloropyrazin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50988309 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Amino-3-chloropyrazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 6663-73-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-AMINO-3-CHLOROPYRAZINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/35XHY9F52F | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of the alkoxy group substitutions on 2-Amino-3-chloropyrazine in terms of its tuberculostatic activity?
A1: Research indicates that substituting the chlorine atom in 2-Amino-3-chloropyrazine with various alkoxy groups, such as methoxy, benzyloxy, and chlorobenzyloxy, leads to the synthesis of a series of novel N-pyrazinylthiourea derivatives []. These derivatives exhibited varying degrees of tuberculostatic activity in vitro, with Minimum Inhibitory Concentrations (MIC) ranging from 8 µg/cm3 to 1000 µg/cm3 []. This suggests that the nature and position of the alkoxy substituent can significantly influence the compound's ability to inhibit the growth of Mycobacterium tuberculosis.
Q2: What is the crystal structure of 2-Amino-3-chloropyrazine?
A2: While the provided abstract [] doesn't detail the determined crystal structure, it highlights that the study successfully determined the crystal structure of 2-Amino-3-chloropyrazine (C4H2N2ClNH2). This information could be crucial for understanding the molecule's spatial arrangement and potential interactions with biological targets.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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